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Compound of Interest

Compound Name: CLZ-8

Cat. No.: B1675955 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of CLZ-8, a research chemical identified as an orally active inhibitor of Mcl-1-

PUMA.[1][2] Due to the absence of a comprehensive Safety Data Sheet (SDS) in the public

domain, a precautionary approach, treating CLZ-8 as hazardous waste, is mandatory.

Chemical and Physical Properties
A summary of the known properties of CLZ-8 is presented below. It is critical to note that this

information is not exhaustive, and all handling and disposal procedures should be conducted

with the assumption that the compound may have uncharacterized hazardous properties.

Property Value Source

Synonyms Mcl1-IN-8, CLZ8, CLZ 8 [1]

Molecular Weight 393.5 g/mol [1]

Formula Not specified in search results -

Appearance Likely a solid powder [1]

Solubility Soluble in DMSO (40 mg/mL) [1]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[1]
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Experimental Protocol: Step-by-Step Disposal of
CLZ-8
This protocol outlines the necessary steps for the safe disposal of CLZ-8 waste, including pure

compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety goggles, and nitrile gloves.

If handling the powder outside of a certified chemical fume hood, a respirator may be

necessary to avoid inhalation.

2. Waste Segregation:

Solid Waste: Collect any unused or expired CLZ-8 powder, along with any contaminated

items such as weighing paper, spatulas, and empty vials, in a designated, properly labeled

hazardous waste container. This container should be made of a material compatible with the

chemical and have a secure lid.

Liquid Waste: Solutions containing CLZ-8 (e.g., in DMSO) should be collected in a separate,

labeled hazardous liquid waste container. Do not mix with other solvent waste streams

unless compatibility has been confirmed.

Contaminated Sharps: Needles, syringes, or other sharps contaminated with CLZ-8 must be

disposed of in a designated sharps container for hazardous chemical waste.

3. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("CLZ-8" and "Mcl1-IN-8"), the approximate

concentration and quantity of the waste, and the date the waste was first added to the

container.

4. Storage of Waste:
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Store hazardous waste containers in a designated, secure area, away from general

laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to prevent spills.

5. Disposal Request:

Once the waste container is full or is no longer needed, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Follow all institutional and local regulations for the pickup and disposal of chemical waste.

Workflow for CLZ-8 Disposal
The following diagram illustrates the logical flow for the proper disposal of CLZ-8 waste.
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CLZ-8 Disposal Workflow

Hypothetical Signaling Pathway of CLZ-8
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CLZ-8 is an inhibitor of the Mcl-1-PUMA interaction, which has radioprotective properties by

reducing apoptosis.[1][2][3] The diagram below illustrates a hypothetical signaling pathway in

which CLZ-8 may act.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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